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Compound of Interest

Compound Name: SOLVENT YELLOW 141

Cat. No.: B1166055

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the properties and uses of
SOLVENT YELLOW 141, a brilliant greenish-yellow azo dye, in coating and ink formulations.
The information is intended to guide researchers and formulators in leveraging the unique
characteristics of this dye for the development of high-performance colorant systems. Detailed
experimental protocols for laboratory-scale preparation of a solvent-based coating and ink are
also provided.

Introduction to SOLVENT YELLOW 141

SOLVENT YELLOW 141 is a solvent-soluble dye belonging to the azo class, characterized by
the presence of an -N=N- chromophore.[1] It is designed to dissolve in organic media,
imparting a vibrant and transparent greenish-yellow hue.[1][2][3] Its molecular structure,
particularly the pyridone moiety, contributes to its notable thermal and oxidative stability,
making it suitable for applications requiring high-temperature processing.[1]

Physicochemical Properties

A summary of the key quantitative data for SOLVENT YELLOW 141 is presented in the tables
below. This information is crucial for formulators when selecting appropriate solvents, resins,
and processing conditions.

Table 1: General and Thermal Properties
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Property Value Reference
Chemical Class Azo Pyridone [1]

Physical Form Yellow Powder [2]

Density 1.20 g/cm3 [2][4]

Heat Resistance =260 °C [1112113114]

Table 2: Fastness Properties

The fastness properties of a dye indicate its resistance to various environmental and chemical
factors. The ratings are based on standardized scales.

Property Rating Scale Reference
Light Fastness 5 Blue Wool Scale (1-8)  [2][4]

Acid Resistance 4 Grey Scale (1-5) [21[4]

Alkali Resistance 5 Grey Scale (1-5) [2][4]
Water Resistance 5 Grey Scale (1-5) [2]

Note on Fastness Scales:

o Blue Wool Scale: This scale measures lightfastness, with 1 being very poor and 8 being
outstanding. A rating of 5 indicates good lightfastness.

o Grey Scale: This scale is used to assess changes in color, where 1 represents a significant
change and 5 represents no change.

Table 3: Solubility Profile

SOLVENT YELLOW 141 is characterized by its solubility in organic solvents and insolubility in
water.[1][5] While comprehensive quantitative data across a wide range of solvents is not
readily available in a standardized format, its qualitative solubility is a key feature. It is known to
be soluble in polar organic solvents.[6] For similar solvent dyes, solubilities in specific solvents
have been reported, which can provide a general indication for formulation development. For
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instance, other solvent yellow dyes have shown good solubility in solvents like MEK, ethanol,
and toluene.

Applications in Coatings

SOLVENT YELLOW 141 is recommended for use in transparent paints and various industrial
coatings.[1] Its high thermal stability makes it suitable for baked finishes and other coating
processes that require elevated temperatures. The dye's solubility in organic solvents allows for
its incorporation into a variety of resin systems.

Logical Workflow for Coating Formulation

The following diagram illustrates the general workflow for incorporating SOLVENT YELLOW
141 into a solvent-based coating formulation.
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Workflow for Solvent-Based Coating Formulation
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Caption: General workflow for creating a solvent-based coating.

Applications in Inks

SOLVENT YELLOW 141 is widely used in the manufacturing of solvent-based printing inks.[5]
[7] Its vibrant color and good solubility are advantageous for applications such as gravure and
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flexographic printing.[8][9] The dye's properties allow for the formulation of inks with excellent
color strength and stability.

Experimental Workflow for Ink Preparation

This diagram outlines the key steps in the laboratory preparation of a solvent-based ink
incorporating SOLVENT YELLOW 141.
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Workflow for Solvent-Based Ink Preparation
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Caption: Key stages in the laboratory preparation of a solvent-based ink.
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Experimental Protocols

The following are detailed protocols for the preparation of a model solvent-based coating and a
gravure ink containing SOLVENT YELLOW 141. These protocols are intended for a laboratory
setting and should be performed by trained personnel in a well-ventilated area, following all
appropriate safety precautions.

Protocol 1: Preparation of a Solvent-Based Acrylic
Coating

Objective: To prepare a transparent yellow, solvent-based acrylic coating.
Materials and Equipment:

SOLVENT YELLOW 141

e Acrylic resin (e.g., a thermoplastic acrylic resin)

e Solvent blend (e.g., Toluene, Methyl Ethyl Ketone - MEK)
» Plasticizer (e.g., Dioctyl Phthalate - DOP)

o UV stabilizer (optional)

o Laboratory balance

e Magnetic stirrer and stir bar

o Beakers and graduated cylinders

o Overhead stirrer (optional, for higher viscosity systems)

» Viscometer

o Applicator for film coating (e.g., drawdown bar)

o Substrate for coating (e.g., glass or metal panel)
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Procedure:
e Binder Preparation:
o In a beaker, weigh the desired amount of acrylic resin.

o Add the solvent blend to the resin while stirring with a magnetic stirrer. Continue stirring
until the resin is completely dissolved. This is your binder solution. A typical solids content
for the binder solution is 30-50% by weight.

e Dye Solution Preparation:

o In a separate beaker, weigh a specific amount of SOLVENT YELLOW 141 (e.g., 0.1-1.0%
of the total formulation weight, depending on the desired color intensity).

o Add a portion of the solvent blend and stir until the dye is completely dissolved. Gentle
warming in a water bath may aid dissolution but should be done with caution due to the

flammability of the solvents.
e Formulation:
o While stirring the binder solution, slowly add the dye solution.
o Continue to stir for 15-20 minutes to ensure homogeneity.

o Add the plasticizer (typically 1-5% of the resin solids) and any other additives (e.g., UV
stabilizer) and continue stirring for another 10-15 minutes.

e Quality Control and Application:

o Measure the viscosity of the final coating formulation and adjust with the solvent blend if
necessary to meet the desired application viscosity.

o Apply the coating to a substrate using a drawdown bar or other suitable applicator to
achieve a uniform film thickness.

o Allow the coating to air dry in a fume hood. For baked systems, follow the appropriate
curing schedule in a laboratory oven.
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Protocol 2: Preparation of a Solvent-Based Gravure Ink

Objective: To prepare a yellow solvent-based gravure ink for printing on a non-porous
substrate.

Materials and Equipment:

e SOLVENT YELLOW 141

¢ Nitrocellulose or polyamide resin (common for gravure inks)
e Solvent blend (e.g., Ethanol, Ethyl Acetate)

» Plasticizer (e.g., a phthalate-free plasticizer)

e Wax compound (for slip and rub resistance)

o High-speed disperser or laboratory mill

e Laboratory balance

o Beakers, graduated cylinders

» Viscometer (e.g., Zahn cup or Brookfield viscometer)
o Laboratory gravure proofer

Procedure:

o Mill Base Preparation:

o Weigh the nitrocellulose or polyamide resin, a portion of the solvent blend, and the
SOLVENT YELLOW 141 into a milling vessel. A typical formulation might contain 10-20%
resin, 5-15% dye, and 65-85% solvent in the mill base.

o Premix the components at low speed until the dye is wetted.

o Disperse the mixture at high speed until the dye is fully dissolved and a homogenous,
transparent solution is obtained. The temperature should be monitored and controlled
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during dispersion.
e Let-Down:

o In a separate vessel, prepare the "let-down" varnish by dissolving the remaining portion of
the resin in the remaining solvent.

o Slowly add the let-down varnish to the mill base under agitation.
» Additive Incorporation:

o Add the plasticizer and wax compound to the ink while stirring. Continue mixing until all
components are fully incorporated and the ink is uniform.

e Final Adjustment and Testing:

o Measure the viscosity of the ink using a Zahn cup or other appropriate viscometer. Adjust
the viscosity to the target range for gravure printing (this will depend on the specific press
and application) by adding more of the solvent blend.

o Perform a print test using a laboratory gravure proofer to evaluate the color strength,
gloss, and adhesion of the ink on the intended substrate.

Safety and Handling

SOLVENT YELLOW 141 is an industrial chemical and should be handled in accordance with
its Safety Data Sheet (SDS). Appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn. All procedures involving solvents
should be conducted in a well-ventilated laboratory fume hood to avoid inhalation of vapors.

Conclusion

SOLVENT YELLOW 141 offers a combination of vibrant color, good solubility in organic
solvents, and excellent thermal and chemical resistance. These properties make it a versatile
colorant for a wide range of coating and ink applications. The provided protocols offer a starting
point for researchers and formulators to explore the use of this dye in their specific systems.
Further optimization of formulations will likely be necessary to achieve the desired performance
characteristics for a particular end-use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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coatings-and-inks]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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